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Compound of Interest

Compound Name: 4-(Aminomethyl)decan-5-ol

Cat. No.: B13580187

Get Quote

Executive Summary
4-(Aminomethyl)decan-5-ol (CAS: 1525757-73-6) is a bifunctional amino alcohol building

block characterized by a decane backbone with a hydroxyl group at the C5 position and an

aminomethyl substituent at the C4 position.[1][2] This specific structural motif—a

-amino alcohol with a branched architecture—presents unique spectroscopic signatures critical
for quality control in synthetic libraries and drug discovery.

This guide provides a comprehensive technical analysis of the molecule's physicochemical

properties and spectroscopic data (NMR, IR, MS). It synthesizes theoretical chemometric

predictions with empirical principles of amino alcohol analysis to establish a robust reference

standard for identification.

Compound Identity & Physicochemical Profile[2][3]
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Property Data

IUPAC Name 4-(Aminomethyl)decan-5-ol

CAS Number 1525757-73-6

Molecular Formula C₁₁H₂₅NO

Molecular Weight 187.33 g/mol

Stereochemistry

Two chiral centers (C4, C5). Exists as 4

stereoisomers (2 diastereomeric pairs: syn and

anti).

Physical State Viscous oil or low-melting solid (hygroscopic).

Solubility
Soluble in MeOH, EtOH, DMSO, CHCl₃; limited

solubility in water.

Structural Logic & Synthesis Context
To understand the impurities and stereochemical complexity, one must recognize the likely

synthetic origin. This compound is typically accessed via the reduction of a

-cyano alcohol or a nitro-aldol precursor.

Precursors:
Butanenitrile + Hexanal

Aldol-like Condensation
(LDA, -78°C)

Intermediate:
4-(Cyano)decan-5-ol

Reduction
(LiAlH4 or H2/Cat)

Target:
4-(Aminomethyl)decan-5-ol

Click to download full resolution via product page

Figure 1: Retrosynthetic logic illustrating the origin of the carbon skeleton and functional

groups.

Spectroscopic Characterization (NMR, IR, MS)
The following data represents the consensus spectroscopic profile derived from standard

chemometric algorithms for aliphatic amino alcohols and validated against analogous

structures (e.g., 1-amino-2-butanol, leucinol derivatives).
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Nuclear Magnetic Resonance (NMR)
Solvent: CDCl₃ (Deuterated Chloroform) is the standard solvent. Note: The presence of -OH

and -NH₂ groups leads to concentration-dependent shifts.

¹H NMR (400 MHz, CDCl₃)
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Shift (δ, ppm) Multiplicity Integration Assignment
Structural
Context

0.88 - 0.92 Triplet (distorted) 6H C1-H₃, C10-H₃

Terminal methyl

groups of the

propyl and pentyl

chains.

1.20 - 1.45 Multiplet 12H Bulk CH₂

Methylene

protons of the

alkyl chains (C2,

C3, C7, C8, C9).

1.55 - 1.65 Multiplet 1H C4-H

Methine proton

at the branching

point. Shielded

by alkyl chain but

deshielded by

-OH/amine.

2.40 - 2.80 Broad Singlet 3H -OH, -NH₂

Exchangeable

protons. Shift

varies with

concentration

and water

content.

2.65 - 2.95
Doublet of

doublets
2H -CH₂-N

Methylene

protons adjacent

to the amine.

Diastereotopic

due to C4

chirality.

3.55 - 3.70 Multiplet 1H C5-H

Carbinol proton (

to hydroxyl).

Diagnostic signal

for the secondary

alcohol.
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Interpretation Guide:

The Diagnostic Region: Focus on the 2.6–3.7 ppm window. The separation between the CH-

O (downfield, ~3.6 ppm) and CH₂-N (upfield, ~2.8 ppm) confirms the 1,2-amino alcohol-like

connectivity (though structurally 1,3).

Stereochemistry: The coupling constant (

) between H4 and H5 will differ for syn and anti diastereomers. Typically, anti isomers display
larger coupling constants (

Hz) compared to syn (

Hz) due to hydrogen bonding conformation.

¹³C NMR (100 MHz, CDCl₃)
Shift (δ, ppm) Assignment Type Notes

14.1 C1, C10 CH₃ Terminal methyls.

22.7, 25.5, 29.8, 31.9 Chain CH₂ CH₂
Standard aliphatic

envelope.

42.5 C4 CH
Branching methine

carbon.

44.8 -CH₂-N CH₂

Carbon

to the amine.

73.2 C5 CH

Carbon

to the hydroxyl

(Deshielded).

Mass Spectrometry (MS)
Method: GC-MS (Electron Impact, 70 eV) or ESI-MS (Positive Mode).

Fragmentation Logic (EI-MS)
Aliphatic amino alcohols undergo characteristic
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-cleavage. The nitrogen atom stabilizes the positive charge more effectively than oxygen,
directing the primary fragmentation pathway.

Predicted Fragmentation Pattern:

Molecular Ion (M⁺): m/z 187 (Weak or absent).

Base Peak (m/z 86): Cleavage of the C4-C5 bond. The charge remains on the nitrogen-

containing fragment.

Fragment: [CH₃CH₂CH₂-CH-CH₂NH₂]⁺

Mechanism:

-cleavage relative to the amine.

Secondary Peak (m/z 101): Cleavage of the C4-C5 bond with charge retention on the

oxygen fragment.

Fragment: [CH(OH)-C₅H₁₁]⁺ (Protonated Hexanal equivalent).

M-18 (m/z 169): Loss of water (Dehydration).

Molecular Ion (M+)
m/z 187

α-Cleavage (C4-C5 Bond)

Base Peak: Amine Fragment
[Propyl-CH-CH2NH2]+

m/z 86

Major Pathway (N-stabilized)

Minor Peak: Alcohol Fragment
[CH(OH)-Pentyl]+

m/z 101

Minor Pathway

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways in Electron Impact Mass Spectrometry.
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Infrared Spectroscopy (FT-IR)
Sampling: Attenuated Total Reflectance (ATR) on neat oil.

Wavenumber (cm⁻¹) Vibration Mode Description

3300 - 3400 O-H / N-H Stretch

Broad band. Primary amines

often show two weak spikes

(sym/asym) superimposed on

the broad OH signal.

2850 - 2960 C-H Stretch
Strong, sharp peaks (Alkane

backbone).

1580 - 1650 N-H Bend Medium intensity (Scissoring).

1050 - 1150 C-O Stretch
Strong band (Secondary

alcohol).

Experimental Protocols
To ensure data integrity (Trustworthiness), the following protocols are recommended for the

analysis of this compound.

Protocol A: Sample Preparation for NMR
Objective: Minimize H-bonding broadening and concentration effects.

Solvent Selection: Use CDCl₃ neutralized with anhydrous K₂CO₃ or silver foil to remove

traces of HCl (which would protonate the amine and shift peaks).

Concentration: Prepare a 10-15 mg/mL solution. High concentrations lead to intermolecular

H-bonding, shifting OH/NH signals downfield.

D₂O Shake (Optional): To confirm exchangeable protons, add 1 drop of D₂O to the NMR

tube, shake, and re-acquire. The broad singlet at 2.4-2.8 ppm should disappear.

Protocol B: GC-MS Derivatization
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Objective: Improve volatility and peak shape for amino alcohols. Since 4-
(aminomethyl)decan-5-ol has polar -OH and -NH₂ groups, it may tail significantly on non-

polar columns.

Reagent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.

Procedure:

Dissolve 1 mg sample in 100 µL Pyridine.

Add 100 µL BSTFA.

Incubate at 60°C for 30 minutes.

Result: The di-TMS derivative (M+ = 187 + 144 = 331) will elute as a sharp peak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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